2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C22H20F3N5O5/c1-2-34-16-9-5-15(6-10-16)28-11-12-29-19(32)20(33)30(27-21(28)29)13-18(31)26-14-3-7-17(8-4-14)35-22(23,24)25/h3-10H,2,11-13H2,1H3,(H,26,31)
• InChI Key: GFVZRWHKWOGUQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C22H20F3N5O5
• Molecular Weight: 491.4 g/mol

Description

The compound “2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide” has a molecular formula of C22H20F3N5O5. Its average mass is 491.420 Da and its monoisotopic mass is 491.141663 Da.

Scientific Research Applications

Chemical Transformation and Synthesis

• The compound has been used in chemical transformations such as the ring transformation of 1,5-benzoxazepines into spirobenzoxazoles and the synthesis of pyrazolo[1′,5′:3,4][1,2,4]triazino-[5,6-b][1,5]benzoxazepines and spiro[benzoxazole-2′(3′H),4(1H)-pyrazolo[5,1-c][1,2,4]triazines] (Kurasawa et al., 1988).

Synthesis of Novel Heterocyclic Compounds

• Research has explored the synthesis of various heterocyclic compounds derived from this chemical, including the creation of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, which have been investigated for their potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Anticancer and Antimicrobial Activities

• There's significant interest in the synthesis of compounds incorporating this molecule for their potential anticancer and antimicrobial activities. For instance, antipyrine-based heterocycles have been synthesized and examined for these activities (Riyadh et al., 2013).

COX Inhibitory Activity

• The compound has been used in synthesizing derivatives that show inhibitory activity on cyclooxygenase (COX) enzymes, indicating potential therapeutic applications in inflammation-related conditions (Ertas et al., 2022).

Biochemical Impacts as Insecticidal Agents

• Some studies have synthesized novel series of biologically active heterocyclic compounds incorporating this chemical, examining their potential as insecticidal agents against various pests (Soliman et al., 2020).